Cas no 478519-38-9 (3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide)

• Product Name: 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide
• CAS No: 478519-38-9
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5853758
• PubChem ID: 135641993
• Update Time: 2025-07-09

3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L474134-1EA
• 3-(1H-1,2,3-BENZOTRIAZOL-1-YL)N'-(1-(2-HYDROXYPHENYL)ETHYLIDENE)PROPANOHYDRAZIDE
• (E)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N-(1-(2-hydroxyphenyl)ethylidene)propanehydrazide
• 3-(1H-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide
• 1H-Benzotriazole-1-propanoic acid, 2-[1-(2-hydroxyphenyl)ethylidene]hydrazide
• SR-01000010307
• AKOS001329844
• 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide
• Z57064954
• 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-N'-(1-(2-hydroxyphenyl)ethylidene)propanehydrazide
• (E)-3-(1H-benzo[d][1,2,3]triazol-1-yl)-N'-(1-(2-hydroxyphenyl)ethylidene)propanehydrazide
• 3-(benzotriazol-1-yl)-N-[(E)-1-(2-hydroxyphenyl)ethylideneamino]propanamide
• 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(E)-1-(2-hydroxyphenyl)ethylidene]propanohydrazide
• F1092-2940
• SR-01000010307-1
• 478519-38-9

• Inchi： 1S/C17H17N5O2/c1-12(13-6-2-5-9-16(13)23)18-20-17(24)10-11-22-15-8-4-3-7-14(15)19-21-22/h2-9,23H,10-11H2,1H3,(H,20,24)
• InChI Key： BNRJUQRSAPQSRB-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=C(C2=CC=CC=C2O)C)=O)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 323.13822480g/mol
• Monoisotopic Mass: 323.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 8.60±0.35(Predicted)

Additional information on 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide

Comprehensive Guide to 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide (CAS No. 478519-38-9)

3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide (CAS No. 478519-38-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its abbreviated name Benzotriazole Hydrazide Derivative, combines the properties of benzotriazole and hydrazide functionalities, making it a versatile candidate for research and development.

The molecular structure of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide features a benzotriazole moiety linked to a hydrazide group via a propyl chain. The presence of the 2-hydroxyphenyl group further enhances its reactivity and potential for forming stable complexes. This structural complexity makes it a subject of interest in fields such as material science, pharmaceuticals, and organic synthesis.

One of the most searched questions about this compound is: "What are the applications of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide?" Researchers have explored its use as a corrosion inhibitor, particularly in metal protection coatings. The benzotriazole component is known for its ability to form protective layers on metal surfaces, preventing oxidative degradation. Additionally, its hydrazide functionality opens doors for applications in chelation therapy and pharmaceutical intermediates.

Another trending topic related to this compound is its potential role in green chemistry. With increasing global emphasis on sustainable practices, scientists are investigating 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide as an eco-friendly alternative to traditional corrosion inhibitors. Its biodegradability and low toxicity profile make it a promising candidate for environmentally conscious industries.

The synthesis of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide typically involves multi-step organic reactions, starting with the preparation of the benzotriazole precursor. The final product is often characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research and industrial applications.

In the pharmaceutical sector, there is growing interest in the biological activity of this compound. Preliminary studies suggest that the benzotriazole hydrazide derivative may exhibit antimicrobial and antioxidant properties. Researchers are particularly intrigued by its potential as a scaffold for drug development, especially in designing molecules that target specific enzymes or receptors.

The market for 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide is expected to grow steadily, driven by demand from the coatings industry and pharmaceutical research. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, responding to the rising interest from academic and industrial researchers alike.

Storage and handling of 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain its stability. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling any chemical substance.

For researchers looking to purchase 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide, it's important to verify the supplier's credentials and request comprehensive analytical data. The compound's purity, typically specified as ≥95% or ≥98%, can significantly impact experimental results and application performance.

Future research directions for 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide may include exploring its electrochemical properties, developing more efficient synthesis routes, and investigating its behavior in various solvent systems. As computational chemistry advances, molecular modeling studies could provide deeper insights into its structure-activity relationships.

In conclusion, 3-(1H-1,2,3-benzotriazol-1-yl)-N'-[(1E)-1-(2-hydroxyphenyl)ethylidene]propanehydrazide (CAS No. 478519-38-9) represents an intriguing intersection of organic chemistry and applied science. Its multifaceted properties continue to inspire research across multiple disciplines, from materials science to medicinal chemistry. As understanding of this compound grows, so too will its potential applications in addressing contemporary scientific and industrial challenges.